![molecular formula C10H11NO4 B3119392 Methyl 2-(2-nitroethyl)benzoate CAS No. 25109-81-3](/img/structure/B3119392.png)
Methyl 2-(2-nitroethyl)benzoate
Overview
Description
“Methyl 2-(2-nitroethyl)benzoate” is a chemical compound with the molecular formula C10H11NO4 . It is used in laboratory chemicals and for the synthesis of substances .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring attached to a nitroethyl group and a methyl ester group . The InChI code for this compound is1S/C10H11NO4/c1-15-10(12)9-5-3-2-4-8(9)6-7-11(13)14/h2-5H,6-7H2,1H3
.
Scientific Research Applications
Non-Halogenated Extraction Solvent
Methyl benzoate, a relative of Methyl 2-(2-nitroethyl)benzoate, has been utilized as a non-halogenated extraction solvent for dispersive liquid–liquid microextraction (DLLME). This application focuses on the quantitative extraction of elements such as Au(III), Cd(II), Co(II), and others using traditional extractants. For instance, the preconcentration of Cu(II) with 1-nitroso-2-naphthol (NN) was studied in detail, demonstrating the solvent's effectiveness in extracting copper in water samples, including tap water and ground water, without any interference (Kagaya & Yoshimori, 2012).
Intramolecular Sulfur(IV)-Oxygen Interaction
The study of intramolecular sulfur(IV)-oxygen interaction in various compounds, including methyl 2-(2-nitrophenylthio)benzoate, provides insights into molecular structures and bonding. X-ray diffraction has been used to investigate these structures, revealing significant details about planar, equatorial, and skew conformations. This research aids in understanding the chemical behavior and properties of compounds with sulfur(IV)-oxygen interaction, contributing to broader chemical knowledge (Kucsman et al., 1984).
Friedel–Crafts Acylation of Aromatics
Methyl benzoate, closely related to this compound, has been used in the Friedel–Crafts acylation of aromatic compounds. This process, catalyzed by superacidic trifluoromethanesulfonic acid, facilitates the synthesis of benzophenone derivatives from aromatic compounds, including highly deactivated ones like nitrobenzene. The yields from this reaction are significant, demonstrating the utility of methyl benzoate in organic synthesis (Hwang, Prakash, & Olah, 2000).
Flower Scents in Eriobotrya japonica
In botanical research, (2-Nitroethyl)benzene, a compound related to this compound, has been identified as a major scent component in the flowers of the Japanese loquat Eriobotrya japonica. This discovery contributes to the understanding of plant scents and their chemical composition, offering insights into plant biology and ecology (Kuwahara & Asano, 2018).
properties
IUPAC Name |
methyl 2-(2-nitroethyl)benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4/c1-15-10(12)9-5-3-2-4-8(9)6-7-11(13)14/h2-5H,6-7H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSQWWJPSNYJLSE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1CC[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001304887 | |
Record name | Methyl 2-(2-nitroethyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001304887 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
25109-81-3 | |
Record name | Methyl 2-(2-nitroethyl)benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=25109-81-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2-(2-nitroethyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001304887 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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